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Compound of Interest

Compound Name: Leukotriene C4-d5

Cat. No.: B564337

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available
deuterated leukotriene standards, essential tools for the accurate quantification of leukotrienes
in biological matrices. This document details the offerings from leading commercial suppliers,
presents quantitative data in a comparative format, and provides detailed experimental
protocols for their use in liquid chromatography-mass spectrometry (LC-MS/MS) applications.
Furthermore, signaling pathways and experimental workflows are visualized to facilitate a
deeper understanding of leukotriene analysis.

Introduction to Deuterated Leukotriene Standards

Leukotrienes are potent inflammatory lipid mediators derived from arachidonic acid via the 5-
lipoxygenase (5-LOX) pathway.[1][2][3] They are key players in a variety of physiological and
pathological processes, including asthma, allergic rhinitis, and cardiovascular diseases.[4][5]
Accurate and precise quantification of these molecules in biological samples such as plasma,
urine, and cell culture supernatants is crucial for understanding their roles in health and
disease.

Deuterated leukotriene standards are stable isotope-labeled analogs of endogenous
leukotrienes. They serve as ideal internal standards in mass spectrometry-based quantification
assays. By incorporating deuterium atoms, the mass of the molecule is increased, allowing it to
be distinguished from its endogenous, non-labeled counterpart by the mass spectrometer.
Since the deuterated standard is chemically identical to the analyte, it co-elutes during
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chromatography and experiences similar ionization effects and extraction losses. This allows
for the correction of analytical variability, leading to highly accurate and reproducible
quantification.

Commercial Suppliers and Product Specifications

Several reputable suppliers offer a range of deuterated leukotriene standards. The following
tables summarize the key quantitative data for products from prominent vendors in the field.

Cayman Chemical

Cayman Chemical is a major supplier of a wide variety of deuterated leukotriene standards,
offering high purity and well-characterized products.

. . Storage
Product Catalog Deuterium Isotopic .
. Formulation Temperatur
Name Number Label Purity
e
A solution in
Leukotriene >99% hexane
A4-d5 methyl 10007246 ds deuterated containing -80°C
ester forms (d1-d5) 1%
triethylamine
) >99% o
Leukotriene A solution in
320110 d4 deuterated o -80°C
B4-d4 acetonitrile
forms (d1-d4)
, >99% o
Leukotriene A solution in
10006198 ds deuterated -80°C
C4-d5 ethanol
forms (d1-d5)
) >99% o
Leukotriene A solution in
10006199 ds deuterated -80°C
D4-d5 ethanol
forms (d1-d5)
>99%
Leukotriene A solution in
10007858 d5 deuterated -80°C
E4-d5 ethanol

forms (d1-d5)
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Data sourced from the Cayman Chemical website.

Santa Cruz Biotechnology

Santa Cruz Biotechnology provides a selection of deuterated leukotriene standards suitable for

various research applications.

] ] Storage
Product Catalog Deuterium Isotopic .
. Formulation Temperatur
Name Number Label Purity
e

Leukotriene - A solution in

sc-211833 d4 Not specified o -80°C
B4-d4 acetonitrile
Leukotriene A solution in

sc-211834 d5 Not specified -80°C
C4-d5 ethanol
Leukotriene A solution in

sc-211835 ds Not specified -80°C
D4-d5 ethanol
Leukotriene B A solution in

sc-211836 d5 Not specified -80°C
E4-d5 ethanol

Data sourced from the Santa Cruz Biotechnology website. Isotopic purity is not always explicitly

stated and may require inquiry with the supplier.

MedChemEXxpress

MedChemExpress offers a portfolio of deuterated leukotriene standards for research use.
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. Storage
Product Catalog Deuterium . .
Purity Formulation Temperatur
Name Number Label
e

Leukotriene ) -20°C for 2

HY-113446S d5 97.9% Solution
C4-d5 years
Leukotriene A solution in

HY-113456S d5 98.4% -20°C
D4-d5 ethanol
Leukotriene
C4-d5 methyl  HY-113446S1 d5 Not specified Solution -20°C
ester

Data sourced from the MedChemExpress website.

Toronto Research Chemicals

Toronto Research Chemicals specializes in the synthesis of complex organic chemicals,

including a range of stable isotope-labeled compounds.

. . Storage
Product Catalog Deuterium Isotopic .
) Formulation Temperatur
Name Number Label Purity
e

Leukotriene - .

L468957 da Not specified Not specified -20°C
B4-d4
Leukotriene

L469002 d5 Not specified Not specified -20°C
C4-d5
Leukotriene B -

L469057 d5 Not specified Not specified -20°C
D4-d5
Leukotriene - .
. L469107 d5 Not specified Not specified -20°C

Data sourced from the Toronto Research Chemicals website.

require direct inquiry.

Detailed specifications may
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Leukotriene Biosynthesis and Signaling Pathways

Understanding the biosynthesis and signaling of leukotrienes is fundamental to their study. The
following diagrams illustrate these complex pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. Simultaneous LC-MS/MS analysis of eicosanoids and related metabolites in human
serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]

o 3. portlandpress.com [portlandpress.com]
e 4. Leukotriene biosynthetic enzymes as therapeutic targets - PMC [pmc.ncbi.nim.nih.gov]

o 5. Structures of Leukotriene Biosynthetic Enzymes and Development of New Therapeutics |
Annual Reviews [annualreviews.org]

 To cite this document: BenchChem. [A Technical Guide to Commercial Deuterated
Leukotriene Standards for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564337#commercial-suppliers-of-deuterated-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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